Cas no 1249304-48-0 (ethyl 6-(chlorosulfonyl)pyridine-3-carboxylate)

• Product Name: ethyl 6-(chlorosulfonyl)pyridine-3-carboxylate
• CAS No: 1249304-48-0
• MF: C₈H₈ClNO₄S
• MW: 249.671420097351
• CID: 4770542
• Update Time: 2026-02-26

ethyl 6-(chlorosulfonyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(chlorosulfonyl)nicotinate
• ethyl 6-(chlorosulfonyl)pyridine-3-carboxylate
• GS2933
• SB21619
• ethyl 6-chlorosulfonylpyridine-3-carboxylate

• Inchi： 1S/C8H8ClNO4S/c1-2-14-8(11)6-3-4-7(10-5-6)15(9,12)13/h3-5H,2H2,1H3
• InChI Key： PYMLHZULTGSUGQ-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(C(=O)OCC)=CN=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 324
• XLogP3: 1.4
• Topological Polar Surface Area: 81.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on ethyl 6-(chlorosulfonyl)pyridine-3-carboxylate

Recent Advances in the Application of Ethyl 6-(Chlorosulfonyl)Pyridine-3-Carboxylate (CAS: 1249304-48-0) in Chemical Biology and Pharmaceutical Research

Ethyl 6-(chlorosulfonyl)pyridine-3-carboxylate (CAS: 1249304-48-0) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its reactive chlorosulfonyl and ester functional groups, serves as a key building block in the synthesis of various biologically active molecules. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the areas of kinase inhibitors, antibacterial compounds, and anti-inflammatory drugs. The unique reactivity of this compound allows for efficient derivatization, making it a valuable tool for structure-activity relationship (SAR) studies and lead optimization.

One of the most notable applications of ethyl 6-(chlorosulfonyl)pyridine-3-carboxylate is its role in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and the ability to modulate their activity with high specificity is a major focus of pharmaceutical research. Recent work has demonstrated the use of this compound in the preparation of pyridine-based inhibitors that exhibit potent activity against specific kinase isoforms. For example, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of compounds derived from ethyl 6-(chlorosulfonyl)pyridine-3-carboxylate, which showed promising inhibitory effects on EGFR (epidermal growth factor receptor) mutants associated with non-small cell lung cancer (NSCLC). The study highlighted the compound's utility in introducing sulfonamide and sulfonate ester functionalities, which are often critical for binding affinity and selectivity.

In addition to its applications in oncology, ethyl 6-(chlorosulfonyl)pyridine-3-carboxylate has also been investigated for its potential in antibacterial drug development. The rise of antibiotic-resistant pathogens has necessitated the discovery of new chemical scaffolds with novel mechanisms of action. Researchers have utilized this compound to synthesize pyridine sulfonamide derivatives that exhibit broad-spectrum activity against Gram-positive and Gram-negative bacteria. A 2022 study in Bioorganic & Medicinal Chemistry Letters detailed the synthesis and evaluation of such derivatives, revealing that certain analogs displayed potent inhibition of bacterial DNA gyrase, a validated target for antibacterial agents. The study underscored the importance of the chlorosulfonyl group in facilitating the introduction of diverse substituents, enabling rapid optimization of antibacterial activity.

Beyond its role in drug discovery, ethyl 6-(chlorosulfonyl)pyridine-3-carboxylate has also found applications in chemical biology as a tool for protein labeling and modification. The reactive chlorosulfonyl group can undergo nucleophilic substitution with thiols and amines, making it suitable for bioconjugation strategies. Recent advancements in this area include the development of sulfonyl fluoride-based probes for covalent protein modification, as reported in a 2023 Nature Chemical Biology publication. These probes, derived from ethyl 6-(chlorosulfonyl)pyridine-3-carboxylate, enable selective targeting of serine and threonine residues in proteins, offering new avenues for studying protein function and interaction networks.

Despite its promising applications, challenges remain in the handling and storage of ethyl 6-(chlorosulfonyl)pyridine-3-carboxylate due to its reactivity and sensitivity to moisture. Recent efforts have focused on optimizing synthetic protocols to improve yield and purity, as well as developing more stable derivatives for practical use. For instance, a 2023 patent application disclosed a novel method for the large-scale production of this compound under controlled conditions, minimizing degradation and side reactions. Such advancements are expected to further expand its utility in pharmaceutical and chemical biology research.

In conclusion, ethyl 6-(chlorosulfonyl)pyridine-3-carboxylate (CAS: 1249304-48-0) continues to be a valuable intermediate in chemical biology and pharmaceutical research. Its versatility in synthesizing diverse bioactive molecules, coupled with recent advancements in its application and production, positions it as a key player in the development of next-generation therapeutics and chemical tools. Future research is likely to explore its potential in emerging areas such as targeted protein degradation and covalent drug discovery, further solidifying its importance in the field.